The Allosteric Binding Site of Nms-873: A Technical Guide
The Allosteric Binding Site of Nms-873: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals
Abstract
Nms-873 is a potent and highly selective allosteric inhibitor of the AAA+ ATPase p97, also known as Valosin-Containing Protein (VCP). Its unique mechanism of action, targeting a site distinct from the ATP binding pocket, has made it a valuable tool for studying p97 function and a promising scaffold for the development of novel therapeutics. This technical guide provides an in-depth exploration of the allosteric binding site of Nms-873, detailing the molecular interactions, the functional consequences of its binding, and the experimental methodologies used to elucidate this information.
The Allosteric Binding Site of Nms-873 on p97/VCP
Nms-873 binds to a cryptic, allosteric pocket located at the interface of the D1 and D2 ATPase domains of adjacent p97 protomers within the functional hexameric complex.[1][2] Cryo-electron microscopy (cryo-EM) studies have revealed that the inhibitor settles into a groove within the D2 domain.[3][4]
The binding of Nms-873 prevents the conformational changes necessary for p97 function by interacting with and locking the inter-subunit signaling (ISS) motif.[3][5] This interference with the catalytic cycle stabilizes the ADP-bound state of p97, effectively halting its activity.[2]
Molecular docking and structural studies have identified several key amino acid residues that form the binding pocket and are crucial for the interaction with Nms-873. These residues are primarily located in the D2 domain and the linker region between the D1 and D2 domains.
Quantitative Data: Binding Affinity and Inhibitory Concentrations
The potency of Nms-873 has been quantified through various biochemical and cell-based assays. The following table summarizes key quantitative data.
| Parameter | Value | Target/System | Reference |
| IC50 | 30 nM | p97/VCP (cell-free assay) | [6] |
| IC50 | 24 nM | p97/VCP | [7] |
| Apparent Kd | 162 nM | p97/VCP (wild-type) | [8] |
| Apparent Kd | 159 nM | p97/VCP (A530T mutant) | [8] |
| Antiproliferative IC50 | 380 nM | HCT116 cancer cells | [7] |
| Antiproliferative IC50 | 0.4 µM | HCT116 cells | [6] |
| Antiproliferative IC50 | 0.7 µM | HeLa cells | [6] |
Signaling Pathways Affected by Nms-873
Inhibition of p97 by Nms-873 disrupts cellular protein homeostasis, leading to the activation of specific signaling pathways, most notably the Unfolded Protein Response (UPR) and interference with autophagy.
p97's Role in Protein Degradation
p97 is a critical component of the ubiquitin-proteasome system (UPS) and endoplasmic reticulum-associated degradation (ERAD).[7][9][10] It functions to extract ubiquitinated proteins from cellular compartments, preparing them for degradation by the proteasome.[9]
Induction of the Unfolded Protein Response (UPR)
By inhibiting p97 and causing an accumulation of misfolded, ubiquitinated proteins, Nms-873 induces ER stress, which in turn activates the UPR.[1] The UPR is a signaling network that aims to restore protein homeostasis but can trigger apoptosis if the stress is prolonged.
Experimental Protocols
The characterization of the Nms-873 binding site and its effects has relied on a combination of structural biology, biochemical assays, and cell-based methods.
NADH-Coupled ATPase Assay
This assay is used to measure the ATPase activity of p97 and the inhibitory effect of compounds like Nms-873. It couples the production of ADP to the oxidation of NADH, which can be monitored spectrophotometrically.
Principle:
-
p97 hydrolyzes ATP to ADP and inorganic phosphate.
-
Pyruvate kinase (PK) uses phosphoenolpyruvate (PEP) to convert ADP back to ATP, producing pyruvate.
-
Lactate dehydrogenase (LDH) reduces pyruvate to lactate, oxidizing NADH to NAD+.
-
The decrease in NADH concentration is measured by the change in absorbance at 340 nm.
Protocol Outline:
-
Reaction Buffer Preparation: Prepare a buffer containing HEPES (pH 7.5-8.0), MgCl₂, DTT, pyruvate kinase, lactate dehydrogenase, phosphoenolpyruvate, and NADH.
-
Enzyme and Inhibitor Preparation: Dilute recombinant p97 protein to the desired concentration in the reaction buffer. Prepare serial dilutions of Nms-873.
-
Assay Setup: In a microplate, combine the reaction buffer, p97, and varying concentrations of Nms-873 (or vehicle control).
-
Initiation and Measurement: Initiate the reaction by adding ATP. Immediately begin monitoring the decrease in absorbance at 340 nm at regular intervals using a plate reader.
-
Data Analysis: Calculate the rate of NADH oxidation from the linear portion of the absorbance curve. Determine the IC₅₀ value of Nms-873 by plotting the percentage of inhibition against the inhibitor concentration.
Cellular Thermal Shift Assay (CETSA)
CETSA is a powerful method to verify target engagement in a cellular environment. It is based on the principle that ligand binding stabilizes the target protein, increasing its resistance to thermal denaturation.[11][12]
Principle:
-
Cells are treated with the compound of interest (Nms-873).
-
The treated cells are heated to a range of temperatures.
-
Unbound proteins denature and aggregate, while ligand-bound proteins remain soluble.
-
After cell lysis and removal of aggregates, the amount of soluble target protein (p97) is quantified, typically by Western blotting or other detection methods.[12]
Protocol Outline:
-
Cell Treatment: Culture cells to the desired confluency and treat with various concentrations of Nms-873 or a vehicle control for a specified time.
-
Heating: Aliquot the cell suspension into PCR tubes and heat them to a gradient of temperatures in a thermal cycler.[13]
-
Cell Lysis: Lyse the cells by freeze-thaw cycles or with a lysis buffer.[11]
-
Separation of Soluble Fraction: Centrifuge the lysates at high speed to pellet the aggregated proteins and cell debris.[11]
-
Quantification: Collect the supernatant (soluble fraction) and quantify the amount of soluble p97 using Western blotting with a p97-specific antibody.
-
Data Analysis: Plot the amount of soluble p97 as a function of temperature for each treatment condition. A shift in the melting curve to higher temperatures in the presence of Nms-873 indicates target engagement.
Off-Target Effects of Nms-873
It is important for researchers to be aware that Nms-873, while highly selective for p97, has been reported to have off-target effects. Studies have shown that Nms-873 can act as a dual inhibitor of mitochondrial Complex I and ATP synthase, leading to the dysregulation of glycometabolism in a p97-independent manner.[1][2][14] This polypharmacology should be considered when interpreting cellular phenotypes resulting from Nms-873 treatment.
Conclusion
Nms-873 is a pivotal chemical probe that has significantly advanced our understanding of p97 biology. Its allosteric binding site, located at the D1-D2 domain interface, offers a unique modality for inhibiting this therapeutically relevant target. The detailed knowledge of its binding site, mechanism of action, and the associated signaling pathways, as outlined in this guide, provides a solid foundation for researchers utilizing Nms-873 in their studies and for the development of next-generation allosteric p97 inhibitors.
References
- 1. NMS-873 Leads to Dysfunctional Glycometabolism in A p97-Independent Manner in HCT116 Colon Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
- 2. NMS-873 Functions as a Dual Inhibitor of Mitochondrial Oxidative Phosphorylation - PMC [pmc.ncbi.nlm.nih.gov]
- 3. rcsb.org [rcsb.org]
- 4. EMDB-23442: Cryo-EM structure of human p97 in complex with NMS-873 in the pre... - Yorodumi [pdbj.org]
- 5. rcsb.org [rcsb.org]
- 6. A semi high-throughput adaptation of the NADH-coupled ATPase assay for screening of small molecule ATPase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
- 7. Valosin-containing Protein (p97) Is a Regulator of Endoplasmic Reticulum Stress and of the Degradation of N-End Rule and Ubiquitin-Fusion Degradation Pathway Substrates in Mammalian Cells - PMC [pmc.ncbi.nlm.nih.gov]
- 8. p97 composition changes caused by allosteric inhibition are suppressed by an on-target mechanism that increases the enzyme’s ATPase activity - PMC [pmc.ncbi.nlm.nih.gov]
- 9. researchgate.net [researchgate.net]
- 10. The role of p97/Cdc48p in endoplasmic reticulum-associated degradation: from the immune system to yeast - PubMed [pubmed.ncbi.nlm.nih.gov]
- 11. A cellular thermal shift assay for detecting amino acid sites involved in drug target engagement - PMC [pmc.ncbi.nlm.nih.gov]
- 12. The cellular thermal shift assay for evaluating drug target interactions in cells - PubMed [pubmed.ncbi.nlm.nih.gov]
- 13. discovery.dundee.ac.uk [discovery.dundee.ac.uk]
- 14. Adapted ATPase domain communication overcomes the cytotoxicity of p97 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
